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Compound of Interest

Compound Name: Muscazone

Cat. No.: B1210498 Get Quote

Disclaimer: There is limited specific safety and handling data available for pure Muscazone.

The following information is compiled from data on the closely related and toxicologically similar

compounds, Ibotenic Acid and Muscimol, as well as general best practices for handling

hazardous chemicals. Researchers should always consult a substance-specific Safety Data

Sheet (SDS) if available and conduct a thorough risk assessment before handling any

hazardous material.

Muscazone is a toxic amino acid found in Amanita muscaria mushrooms. It is a structural

isomer of Ibotenic Acid and is formed through the photochemical rearrangement of Ibotenic

Acid upon exposure to UV radiation.[1][2] Due to its psychoactive properties and potential

toxicity, stringent safety precautions are necessary when handling this compound in a

laboratory setting.

Personal Protective Equipment (PPE) and Safety
Measures
A summary of recommended personal protective equipment and safety measures when

handling Muscazone, based on information for Ibotenic Acid and Muscimol, is provided below.
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PPE / Safety Measure Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

or airborne particles of the

compound.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact, which

may cause irritation or toxic

effects.

Body Protection
Laboratory coat, closed-toe

shoes.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary for

operations with a potential for

aerosol generation.

To prevent inhalation of the

compound, which can be toxic.

Engineering Controls
Work should be conducted in a

certified chemical fume hood.

To minimize exposure to

airborne particles and vapors.

Handling and Storage
Handling: Avoid all personal contact, including inhalation and contact with skin and eyes. Do

not eat, drink, or smoke in areas where Muscazone is handled. Wash hands thoroughly after

handling.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Dispose of Muscazone and any contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

General Disposal Procedure:
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Segregation: Collect Muscazone waste in a dedicated, properly labeled, and sealed

container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"Muscazone".

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company.

Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Muscazone was not found

in the available resources, the literature indicates that it is a product of the UV irradiation of

Ibotenic Acid.[1][2] Below is a generalized protocol for such a photochemical conversion.

Objective: To synthesize Muscazone from Ibotenic Acid via photochemical rearrangement.

Materials:
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Ibotenic Acid

Suitable solvent (e.g., water or a buffered aqueous solution)

UV light source (e.g., mercury vapor lamp)

Reaction vessel transparent to UV light (e.g., quartz)

Stirring apparatus

Analytical equipment for monitoring the reaction (e.g., HPLC, TLC)

Methodology:

Prepare a solution of Ibotenic Acid in the chosen solvent in the reaction vessel.

Place the reaction vessel under the UV light source.

Continuously stir the solution to ensure even exposure to the UV radiation.

Monitor the progress of the reaction at regular intervals using the chosen analytical

technique.

Once the reaction is complete (indicated by the consumption of Ibotenic Acid and the

formation of Muscazone), stop the irradiation.

Isolate and purify the Muscazone from the reaction mixture using appropriate techniques

such as chromatography.

Note: This is a generalized procedure. The specific reaction conditions (e.g., concentration,

solvent, wavelength and intensity of UV light, reaction time) would need to be optimized for

efficient conversion.
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Caption: Chemical relationship between Ibotenic Acid, Muscazone, and Muscimol.
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Caption: General workflow for safely handling Muscazone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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